Cas no 21840-65-3 (O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate)

O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate structure
21840-65-3 structure
Product Name:O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate
CAS No:21840-65-3
MF:C10H12NO3PS
MW:257.245942115784
CID:1404165
PubChem ID:21128304
Update Time:2025-04-20

O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

    • O-(5-cyano-2-methylphenyl) O,O-dimethyl phosphorothioate
    • O-4-Cyano-m-tolyl O,O-dimethyl phosphorothioate
    • Phosphorothioic acid, O,O-dimethyl ester, O-ester with 4,2-cresotonitrile
    • DTXSID70944447
    • BRN 2697017
    • Phosphorothioic acid, O-(4-cyano-3-methylphenyl) O,O-dimethyl ester
    • 21840-65-3
    • O-(4-Cyano-3-methylphenyl) O,O-dimethyl phosphorothioate
    • Methyl 6-cyanophos
    • Inchi: 1S/C10H12NO3PS/c1-8-6-10(5-4-9(8)7-11)14-15(16,12-2)13-3/h4-6H,1-3H3
    • InChI Key: LNQGPDZKGBUYAA-UHFFFAOYSA-N
    • SMILES: S=P(OC)(OC)OC1=CC=C(C#N)C(C)=C1

Computed Properties

  • Exact Mass: 257.02766
  • Monoisotopic Mass: 257.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Density: 1.27
  • Boiling Point: 336.2°C at 760 mmHg
  • Flash Point: 157.1°C
  • Refractive Index: 1.549
  • PSA: 51.48
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